Unii-KM3Y5fbp4V

• CAS No.: 197643-49-5
• Product Name: Unii-KM3Y5fbp4V
• Molecular Formula: C30H40N3O9PS
• Molecular Weight: 649.7 g/mol
• IUPAC Name: (2S)-N-[4-(diethoxyphosphorylmethyl)phenyl]-2-[[(2R)-2-hydroxy-2-[4-hydroxy-3-(methanesulfonamido)phenyl]ethyl]amino]-2-(4-methoxyphenyl)propanamide
• Standard InChI: InChI=1S/C30H40N3O9PS/c1-6-41-43(37,42-7-2)20-21-8-13-24(14-9-21)32-29(36)30(3,23-11-15-25(40-4)16-12-23)31-19-28(35)22-10-17-27(34)26(18-22)33-44(5,38)39/h8-18,28,31,33-35H,6-7,19-20H2,1-5H3,(H,32,36)/t28-,30-/m0/s1
• Standard InChIKey: CDJVEGFGUHCFGR-JDXGNMNLSA-N
• Isomeric SMILES: CCOP(=O)(CC1=CC=C(C=C1)NC(=O)[C@](C)(C2=CC=C(C=C2)OC)NC[C@@H](C3=CC(=C(C=C3)O)NS(=O)(=O)C)O)OCC
• SMILES: CCOP(=O)(CC1=CC=C(C=C1)NC(=O)C(C)(C2=CC=C(C=C2)OC)NCC(C3=CC(=C(C=C3)O)NS(=O)(=O)C)O)OCC
• Canonical SMILES: CCOP(=O)(CC1=CC=C(C=C1)NC(=O)C(C)(C2=CC=C(C=C2)OC)NCC(C3=CC(=C(C=C3)O)NS(=O)(=O)C)O)OCC
• Description: Potent and selective β3 full agonist; High Quality Biochemicals for Research Uses
• Synonyms: (2S)-N-(4-diethoxyphosphorylphenyl)-2-[[(2R)-2-hydroxy-2-[4-hydroxy-3-(methanesulfonamido) phenyl]ethyl]amino]-2-(4-methoxyphenyl)propanamide
• PubChem Compound: 9895810
• Last Modified: Nov 11 2021